Cas no 7170-44-7 (11-Phenoxyundecanoic Acid)

• Product Name: 11-Phenoxyundecanoic Acid
• CAS No: 7170-44-7
• MF: C₁₇H₂₆O₃
• MW: 278.386545658112
• CID: 573236
• Update Time: 2025-11-02

11-Phenoxyundecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,11-phenoxy-
• 11-PHENOXYUNDECANOIC ACID
• 11-phenoxy-undecanoic acid
• 11-Phenoxy-undecansaeure
• Undecanoic acid,11-phenoxy
• 11-Phenoxyundecanoic Acid

• Inchi： 1S/C17H26O3/c18-17(19)14-10-5-3-1-2-4-6-11-15-20-16-12-8-7-9-13-16/h7-9,12-13H,1-6,10-11,14-15H2,(H,18,19)
• InChI Key： FRSQLPPSRJNREN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 278.18800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2

Experimental Properties

• Density: 1.0352 (rough estimate)
• Melting Point: 77-78 °C(lit.)
• Boiling Point: 217-222 °C3 mm Hg(lit.)
• Refractive Index: 1.5490 (estimate)
• Solubility: chloroform: soluble25mg/mL, clear (Colorless to orange)
• PSA: 46.53000
• LogP: 4.66090

11-Phenoxyundecanoic Acid Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 11-Phenoxyundecanoic Acid

11-Phenoxyundecanoic Acid (CAS 7170-44-7): Properties, Applications, and Market Insights

11-Phenoxyundecanoic Acid (CAS 7170-44-7) is a specialized organic compound with a unique structure that combines a long alkyl chain with a phenoxy group. This fatty acid derivative has garnered significant attention in various industries due to its versatile properties and wide range of applications. In this comprehensive guide, we will explore the chemical characteristics, industrial uses, and emerging trends surrounding this fascinating compound.

The molecular formula of 11-Phenoxyundecanoic Acid is C₁₇H₂₆O₃, with a molecular weight of 278.39 g/mol. Its structure features an 11-carbon aliphatic chain terminated by a carboxylic acid group at one end and a phenoxy moiety at the other. This amphiphilic nature makes it particularly valuable in applications requiring both hydrophobic and hydrophilic properties. Researchers have noted its excellent stability under various conditions, contributing to its growing popularity in material science applications.

One of the most prominent applications of 11-Phenoxyundecanoic Acid 7170-44-7 is in the field of polymer chemistry. The compound serves as a valuable building block for creating specialized polyesters and other polymeric materials. Its unique structure allows for the development of materials with tailored properties, addressing the increasing demand for high-performance polymers in industries ranging from automotive to medical devices. Recent studies have explored its potential in creating biodegradable polymers, aligning with the global push for sustainable materials.

In the cosmetics industry, Phenoxyundecanoic Acid has found applications as an emollient and stabilizer. Its molecular structure provides excellent skin compatibility, making it suitable for premium skincare formulations. With consumers increasingly seeking clean beauty products and sustainable ingredients, this compound has gained attention as a potential alternative to traditional petrochemical-derived ingredients. Formulators appreciate its ability to enhance product texture while maintaining stability in various pH ranges.

The pharmaceutical sector has also shown interest in 11-Phenoxyundecanoic Acid CAS 7170-44-7 for its potential as a drug intermediate. Researchers are investigating its use in prodrug formulations, where its amphiphilic nature could improve drug delivery efficiency. While not currently approved as an active pharmaceutical ingredient, its structural features make it a promising candidate for further development in controlled-release systems and targeted therapies.

From a market perspective, the demand for specialty chemicals like 11-Phenoxyundecanoic Acid has been steadily increasing. The global shift toward bio-based and sustainable chemicals has created new opportunities for this compound. Market analysts predict steady growth in its applications, particularly in regions with strong pharmaceutical and specialty materials industries. Manufacturers are responding by developing more efficient synthesis methods to meet the rising demand while maintaining competitive pricing.

Recent advancements in green chemistry have led to improved production methods for 7170-44-7. Traditional synthesis routes are being optimized to reduce environmental impact, with some manufacturers exploring biocatalytic approaches. These developments align with the chemical industry's broader sustainability goals and respond to increasing regulatory pressures for cleaner production processes. The compound's potential for biobased production makes it particularly attractive in this context.

Quality control remains paramount for 11-Phenoxyundecanoic Acid suppliers. Reputable manufacturers adhere to strict purity standards, typically offering the compound at ≥98% purity for most applications. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure batch-to-batch consistency. Proper storage recommendations include keeping the material in a cool, dry place away from strong oxidizers to maintain its stability over time.

Looking to the future, research continues to uncover new potential applications for 11-Phenoxyundecanoic Acid CAS 7170-44-7. Areas of particular interest include its use in advanced material science, particularly for creating functional surfaces with specific wettability properties. Some studies suggest potential applications in energy storage systems, though these remain in early research stages. As with many specialty organic compounds, its full potential may only be realized through continued interdisciplinary research.

For researchers and industrial users working with Phenoxyundecanoic Acid, proper handling remains essential despite its relatively low hazard profile. Standard laboratory precautions should be observed, including the use of personal protective equipment when handling the powder form. Material Safety Data Sheets (MSDS) provided by reputable suppliers offer detailed guidance on safe handling procedures and first-aid measures if needed.

The growing interest in 11-Phenoxyundecanoic Acid reflects broader trends in the chemical industry toward functional, specialized compounds. As industries seek more sophisticated solutions to complex material challenges, compounds like 7170-44-7 that offer unique structural features and versatile functionality will likely see increasing adoption. Continued research and development efforts promise to further expand its applications across multiple sectors in the coming years.